Cas no 2648939-39-1 (4-bromo-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 4-bromo-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2648939-39-1
• MF: C₁₄H₉BrN₂O₄
• MW: 349.136262655258
• MDL: MFCD34167599
• CID: 5361824
• PubChem ID: 155973020
• Update Time: 2025-07-16

4-bromo-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-{2,4-dioxo-3-azabicyclo[3.1.1]heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione
• 4-bromo-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione

• MDL： MFCD34167599
• Inchi： 1S/C14H9BrN2O4/c15-8-3-1-2-7-9(8)12(20)17(11(7)19)14-4-6(5-14)10(18)16-13(14)21/h1-3,6H,4-5H2,(H,16,18,21)
• InChI Key： HSEWEPJYXPOBKE-UHFFFAOYSA-N
• SMILES： C12(N3C(=O)C4=C(C3=O)C=CC=C4Br)CC(C1)C(=O)NC2=O

Additional information on 4-bromo-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 4-bromo-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2648939-39-1)

4-bromo-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione, identified by its CAS number 2648939-39-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules characterized by a fused system of an isoindole ring and a bicyclic structure, which often contributes to its intriguing chemical and pharmacological properties.

The molecular framework of 4-bromo-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione incorporates several key functional groups that are of particular interest to researchers. The presence of a bromine atom at the 4-position of the isoindole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the incorporation of a bicyclo[3.1.1]heptanone moiety with an azabicyclic core introduces rigidity and specific steric constraints, which can influence its binding affinity and selectivity in biological assays.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and energetic properties of this compound in greater detail. Studies suggest that the brominated isoindole scaffold interacts favorably with various biological targets, including enzymes and receptors involved in critical cellular pathways. This has prompted investigations into its potential as a lead compound for drug discovery programs targeting neurological disorders, inflammatory conditions, and other diseases.

The dioxo group within the bicyclic structure further enhances the compound's pharmacophoric potential by introducing electrophilic centers that can engage in hydrogen bonding or coordinate with metal ions in biological systems. Such interactions are often crucial for modulating the activity of therapeutic agents. Furthermore, the azabicyclo[3.1.1]heptanone component provides a unique three-dimensional arrangement that may improve binding affinity through van der Waals interactions and hydrophobic effects.

In the realm of medicinal chemistry, derivatives of 4-bromo-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione have been explored for their ability to modulate enzyme activity and receptor binding. For instance, modifications at the bromine substituent have been shown to alter the compound's solubility and metabolic stability, which are critical factors in drug development. Additionally, structural analogs have been synthesized to assess their efficacy in preclinical models of inflammation and pain management.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the bicyclo[3.1.1]heptanone core requires careful control of reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed cyclizations and intramolecular condensations have been employed to assemble this complex framework efficiently. The introduction of the bromo group at the 4-position is typically achieved through electrophilic aromatic substitution reactions under controlled conditions.

From a computational perspective, virtual screening methods have been utilized to identify potential binding pockets for 4-bromo-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione within target proteins relevant to human health. These studies have provided insights into how structural modifications can optimize interactions with biological macromolecules. For example, computational docking experiments suggest that variations in the dioxo group's orientation can significantly impact binding affinity and selectivity for enzymes such as cyclooxygenases (COX) or lipoxygenases.

The pharmaceutical industry has shown considerable interest in heterocyclic compounds like 4-bromo-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H_isoindole_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ -dione due to their diverse biological activities and synthetic accessibility. Researchers are particularly keen on exploring derivatives that exhibit enhanced potency or reduced side effects compared to existing therapeutic agents. Preclinical studies have begun to evaluate the compound's efficacy in models of oxidative stress-induced neuronal damage, where its unique structural features may confer protective effects.

Future directions in the study of this compound may include exploring its role as a scaffold for developing small-molecule inhibitors or agonists targeting specific disease pathways. Advances in biocatalysis and flow chemistry could also streamline its synthesis, making it more economically viable for large-scale production or library generation purposes within drug discovery initiatives.

In summary, 4-bromo_ - - - - - - - - - - - - - - - - - - --_ --_ --_ --_ --_ --_ --_ --_ --_ --_ --_-- 2{--}_--{--}_--{--}_--{--}_--{--}_--{--}_--{--}_--{--}_dihydro_ --_ --_ --_ --_ --_ H_isoindole__ __ __ __ __ __ __ __ __ __ __ ____ _, identified by CAS number 26489__39__39___, represents a promising area for research due to its structural complexity and potential therapeutic applications._ Its unique combination_of functional groups_and stereochemical features makes it an attractive candidate_for further investigation_in both academic_and industrial_settings._ As our understanding_of molecular_interactions_grows,_this_compound_and its derivatives_are likely_to_play_a significant_role_in_the development_of_new_medicines.